Cas no 1805502-35-5 (1-Bromo-2,4-difluoro-6-(difluoromethoxy)benzene)

• Product Name: 1-Bromo-2,4-difluoro-6-(difluoromethoxy)benzene
• CAS No: 1805502-35-5
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• CID: 4706858
• Update Time: 2025-05-22

1-Bromo-2,4-difluoro-6-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-difluoro-6-(difluoromethoxy)benzene

• Inchi： 1S/C7H3BrF4O/c8-6-4(10)1-3(9)2-5(6)13-7(11)12/h1-2,7H
• InChI Key： UUIBXUZOXZMLDW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-2,4-difluoro-6-(difluoromethoxy)benzene

1-Bromo-2,4-Difluoro-6-(Difluoromethoxy)Benzene: A Comprehensive Overview

1-Bromo-2,4-difluoro-6-(difluoromethoxy)benzene (CAS No. 1805502-35-5) is a highly specialized aromatic compound with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique substitution pattern, featuring a bromine atom at position 1, fluorine atoms at positions 2 and 4, and a difluoromethoxy group at position 6. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 1-bromo-2,4-difluoro-6-(difluoromethoxy)benzene typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms into aromatic systems. For instance, the use of electrophilic fluorination reagents such as XeF₂ or NF₃ has been explored to achieve the desired substitution patterns. Additionally, the installation of the difluoromethoxy group often employs nucleophilic aromatic substitution strategies, leveraging the directing effects of pre-existing substituents to ensure regioselectivity.

One of the most notable applications of 1-bromo-2,4-difluoro-6-(difluoromethoxy)benzene is in the synthesis of advanced materials with tailored electronic properties. Researchers have demonstrated that this compound can serve as a precursor for constructing functionalized aromatic polymers and low-dimensional materials. For example, its bromine atom can act as a reactive site for coupling reactions, enabling the incorporation of diverse functional groups into polymer backbones. This capability has been exploited in the development of novel organic semiconductors for applications in flexible electronics and optoelectronic devices.

Recent studies have also highlighted the potential of 1-bromo-2,4-difluoro-6-(difluoromethoxy)benzene in medicinal chemistry. The compound's unique substitution pattern allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. By strategically modifying the substituents on the benzene ring, chemists can design molecules with enhanced affinity for specific biological targets. For instance, derivatives of this compound have been investigated as potential inhibitors of kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

In terms of environmental considerations, 1-bromo-2,4-difluoro-6-(difluoromethoxy)benzene exhibits moderate stability under standard storage conditions. However, its reactivity towards nucleophilic substitution reactions necessitates careful handling during synthesis and application processes. Recent research has focused on developing greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic methods using transition metal catalysts or ionic liquids have been explored to enhance reaction efficiency while maintaining environmental sustainability.

The structural versatility of 1-bromo-2,4-difluoro-6-(difluoromethoxy)benzene also makes it an attractive candidate for exploring new chemical transformations. Chemists have recently reported its use in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, where the bromine atom serves as an ideal leaving group. These reactions enable the construction of biaryl structures with high precision, opening new avenues for drug discovery and materials innovation.

In conclusion, 1-bromo-2,4-difluoro-6-(difluoromethoxy)benzene (CAS No. 1805502-35-5) stands out as a versatile and valuable compound in contemporary chemical research. Its unique substitution pattern offers opportunities for designing advanced materials and bioactive molecules while ongoing advancements in synthetic methodologies continue to expand its applicability across diverse fields.